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Compound of Interest

Compound Name: Methyl 4,4-dimethoxybutanoate

Cat. No.: B135748 Get Quote

An In-depth Overview of Commercial Availability, Suppliers, and Synthetic Applications for

Researchers, Scientists, and Drug Development Professionals.

Introduction
Methyl 4,4-dimethoxybutanoate (CAS No. 7149-58-8) is a valuable chemical intermediate

characterized by the presence of both an ester and an acetal functional group. This

bifunctionality makes it a versatile building block in organic synthesis, particularly in the

construction of more complex molecules for pharmaceutical and agrochemical applications.

The acetal serves as a protected aldehyde, which can be deprotected under specific conditions

to reveal a reactive carbonyl group, while the methyl ester provides a handle for various

transformations such as hydrolysis, amidation, or reduction. This guide provides a

comprehensive overview of its commercial availability, key technical data, and a representative

synthetic protocol illustrating its utility in heterocyclic chemistry, a cornerstone of drug

discovery.

Commercial Availability and Suppliers
Methyl 4,4-dimethoxybutanoate is available from several commercial chemical suppliers,

catering to a range of quantities from laboratory-scale research to larger developmental needs.

The purity of the commercially available product is typically around 97%. Researchers should

always consult the supplier's certificate of analysis for lot-specific purity and impurity profiles.

Table 1: Commercial Suppliers and Product Specifications
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Supplier Product Name CAS Number Purity
Available
Quantities

Sigma-Aldrich

Methyl 4,4-

dimethoxybutyrat

e

4220-66-0 97% Inquire

Manchester

Organics

Methyl 4,4-

dimethoxybutano

ate

4220-66-0 Inquire

Inquire (Lead

time 4-6 weeks)

[1]

Baoji Guokang

Healthchem

co.,ltd.

Methyl 4,4-

dimethoxybutano

ate

4220-66-0 97%
MG to KG

scale[2]

Note: The CAS number 4220-66-0 is also associated with this compound and appears to be

used interchangeably by some suppliers.

Technical Data
A summary of the key physical and chemical properties of Methyl 4,4-dimethoxybutanoate is

provided below. This data is essential for planning reactions, purification procedures, and for

ensuring safe handling and storage.

Table 2: Physicochemical Properties of Methyl 4,4-dimethoxybutanoate

Property Value Source

Molecular Formula C₇H₁₄O₄ [3]

Molecular Weight 162.18 g/mol [3]

Density 1.05 g/mL at 25 °C [3]

Boiling Point 40-50 °C at 0.2 mmHg [3]

Refractive Index (n20/D) 1.417 [3]

Flash Point 85 °C (185 °F) - closed cup [3]

Storage Class 10 - Combustible liquids [3]
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Sourcing and Quality Control Workflow
The following diagram outlines a logical workflow for the procurement and quality control of

chemical intermediates like Methyl 4,4-dimethoxybutanoate in a research and development

setting. Adhering to such a workflow ensures the quality and consistency of starting materials,

which is critical for reproducible experimental results.
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Fails specifications
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Use in Research / Drug Development

Click to download full resolution via product page

Caption: Logical workflow for sourcing and quality control of chemical intermediates.
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Experimental Protocol: Synthesis of a Pyrimidine
Derivative
While specific protocols detailing the direct use of Methyl 4,4-dimethoxybutanoate are not

readily available in peer-reviewed journals, its close analog, ethyl 2-cyano-4,4-

dimethoxybutanoate, is utilized in the synthesis of pyrimidine derivatives, which are core

structures in many pharmaceutical agents. The following protocol is adapted from a patent

describing the synthesis of 6-amino-5-(2,2-dimethoxyethyl)pyrimidin-4-ol, a precursor for more

complex heterocyclic compounds. This example illustrates how the dimethoxybutanoate

scaffold can be used to construct a pyrimidine ring system.

Reaction Scheme:

Ethyl 2-cyano-4,4-dimethoxybutanoate

6-amino-5-(2,2-dimethoxyethyl)pyrimidin-4-ol

Reflux

Formamidine Acetate Sodium Ethoxide in Ethanol

Base

Click to download full resolution via product page

Caption: Synthesis of a pyrimidine derivative using a 4,4-dimethoxybutanoate scaffold.

Materials:

Ethyl 2-cyano-4,4-dimethoxybutanoate

Formamidine acetate

Sodium ethoxide (20% by weight in ethanol)

Water

Hydrochloric acid (aqueous solution, 32 weight-%)
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Toluene

Procedure:

To a mixture of 95.5 g (0.92 mol) of formamidine acetate and 600 g of sodium ethoxide (20%

by weight in ethanol), add 126 g (0.63 mol) of ethyl 2-cyano-4,4-dimethoxybutanoate.

Heat the reaction mixture to reflux until the reaction is complete (monitoring by an

appropriate method such as TLC or LC-MS is recommended).

Concentrate the reaction mixture in vacuum.

Dilute the residue with 74 g of water and continue distillation.

Supplement the batch with 632 g of water. The resulting mixture contains 6-amino-5-(2,2-

dimethoxyethyl)pyrimidin-4-ol and can be used directly in subsequent steps or be isolated.

For further reaction, the mixture can be acidified by adding 226 g of hydrochloric acid (32%

aqueous solution) to facilitate cyclization to a pyrrolo[2,3-d]pyrimidine core.

This protocol highlights the utility of the 4,4-dimethoxybutanoate moiety in constructing

heterocyclic systems of medicinal importance. The dimethoxyethyl side chain, originating from

the butanoate starting material, is crucial for the subsequent cyclization step to form the fused

ring system.

Conclusion
Methyl 4,4-dimethoxybutanoate is a commercially available and versatile building block for

organic synthesis. Its dual functionality allows for a range of chemical transformations, making

it a valuable tool for medicinal chemists and drug development professionals. The provided

information on its suppliers, technical specifications, and a representative synthetic application

in pyrimidine synthesis serves as a useful resource for researchers planning to incorporate this

intermediate into their synthetic strategies. A robust sourcing and quality control process is

paramount to ensure the reliability and reproducibility of experimental outcomes in a drug

discovery setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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